2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole

• IUPAC Name: 2-ethyl-1-[(2-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C17H18N2/c1-3-17-18-15-10-6-7-11-16(15)19(17)12-14-9-5-4-8-13(14)2/h4-11H,3,12H2,1-2H3
• InChI Key: FCWJRBJTMMTLRG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1CC3=CC=CC=C3C
• Molecular Formula: C17H18N2
• Molecular Weight: 250.34 g/mol

Description

2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole (EMB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMB is a benzimidazole derivative that has been extensively studied for its diverse biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole varies depending on its application. In medicine, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to exhibit antiviral activity by inhibiting viral replication. In agriculture, this compound has been found to promote plant growth by enhancing nutrient uptake and regulating gene expression. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.
Biochemical and Physiological Effects
This compound has been found to exhibit diverse biochemical and physiological effects depending on its application. In medicine, this compound has been found to induce cell cycle arrest, inhibit DNA synthesis, and inhibit the activity of various enzymes. It has also been found to modulate the immune system and exhibit anti-inflammatory properties. In agriculture, this compound has been found to enhance plant growth by increasing the activity of various enzymes involved in nutrient uptake and metabolism. In material science, this compound has been used to synthesize materials with unique optical, electronic, and mechanical properties.

Advantages and Limitations for Lab Experiments

2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. It can be easily synthesized in large quantities and is relatively inexpensive. However, this compound also has some limitations, including its toxicity at high concentrations and its potential for side effects in living organisms. Careful consideration should be given to the concentration and duration of exposure when using this compound in lab experiments.

Future Directions

There are several future directions for the study of 2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole. In medicine, further research is needed to explore its potential for the treatment of various types of cancer and viral infections. In agriculture, further research is needed to optimize its use as a plant growth promoter and to explore its potential for the development of new crop protection agents. In material science, further research is needed to explore its potential for the synthesis of new materials with unique properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound has been optimized to achieve high yield and purity. This compound has been found to exhibit diverse biological and pharmacological properties and has been studied extensively for its potential applications in medicine, agriculture, and material science. Further research is needed to explore its full potential and to optimize its use in various applications.

Synthesis Methods

2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole can be synthesized through a multistep process that involves the reaction of 2-methylbenzylamine with ethyl 2-aminobenzoate in the presence of a catalyst. The intermediate product is then subjected to a series of reactions with various reagents to obtain the final product. The synthesis method of this compound has been optimized to achieve high yield and purity.

Scientific Research Applications

2-ethyl-1-(2-methylbenzyl)-1H-benzimidazole has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been found to exhibit antitumor, antiviral, and antimicrobial activities. It has been used as a lead compound for the development of new drugs for the treatment of cancer and viral infections. In agriculture, this compound has been studied for its plant growth-promoting properties and its ability to enhance crop yield. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.